Cas no 2193059-24-2 (3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine)

• Product Name: 3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine
• CAS No: 2193059-24-2
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 6433802
• PubChem ID: 165605667
• Update Time: 2025-06-09

3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine
• EN300-1693423
• 2193059-24-2
• 3-ethyl-3-{[(2-nitrophenyl)sulfanyl]methyl}-3H-diazirine

• Inchi： 1S/C10H11N3O2S/c1-2-10(11-12-10)7-16-9-6-4-3-5-8(9)13(14)15/h3-6H,2,7H2,1H3
• InChI Key： LTMZNHWRVTVDAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])CC1(CC)N=N1

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.8Ų

Additional information on 3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine

Introduction to 3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine (CAS No: 2193059-24-2)

3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2193059-24-2, belongs to the class of diazirine derivatives, which are widely recognized for their utility in photoaffinity labeling and covalent protein modification studies. The presence of an ethyl group and a sulfanylmethyl substituent attached to the diazirine core introduces specific reactivity and binding characteristics, making it a valuable tool in molecular probes and drug discovery applications.

The structure of 3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine features a highly reactive diazirine moiety, which can undergo cycloaddition reactions with nucleophilic centers in biological molecules, such as amino acids, cysteine residues, and other reactive functional groups. This property allows researchers to selectively label and study specific proteins or peptides in vitro and in vivo. The 2-nitrophenylsulfanylmethyl group further enhances the compound's reactivity and binding affinity, providing a versatile platform for designing targeted molecular probes.

In recent years, the application of diazirine-based compounds has expanded significantly, particularly in the development of photoaffinity probes for mapping protein-protein interactions and identifying novel drug targets. The CAS No 2193059-24-2 associated with this compound ensures its specificity and reliability in experimental settings. Researchers have leveraged this compound to investigate the binding mechanisms of various therapeutic targets, including enzymes and receptors involved in metabolic pathways, signal transduction, and disease-related processes.

One of the most compelling aspects of 3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine is its potential in drug discovery and development. By covalently linking small molecule probes to biological targets, this compound enables high-resolution structural analysis and functional characterization. This approach has been instrumental in identifying novel inhibitors and activators for therapeutic intervention. For instance, studies have demonstrated its utility in modulating enzyme activity by trapping transient interactions between drug candidates and their biological targets.

The synthesis of 3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of the nitrophenylsulfanylmethyl group introduces additional reactivity, which must be carefully managed during synthesis to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, have been employed to optimize the production process.

Recent advancements in chemical biology have highlighted the importance of diazirine derivatives like CAS No 2193059-24-2 in understanding complex biological systems. These compounds have been used to investigate dynamic protein interactions in real-time, providing insights into cellular processes that were previously inaccessible. For example, researchers have employed this compound to study protein phosphorylation events, which are critical for regulating many cellular functions.

The application of 3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine extends beyond academic research into industrial applications. Pharmaceutical companies have utilized this compound as a key intermediate in developing novel therapeutics targeting neurological disorders, cancer, and inflammatory diseases. By providing a reliable tool for protein targeting and validation, this compound has accelerated the pace of drug discovery programs.

In conclusion, 3-ethyl-3-{(2-nitrophenyl)sulfanylmethyl}-3H-diazirine (CAS No: 2193059-24-2) represents a significant advancement in molecular probe technology. Its unique structural features and reactivity make it an indispensable tool for researchers studying protein function and interaction. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in unraveling complex molecular mechanisms and developing innovative therapeutic strategies.